Cas no 1270310-52-5 (2-amino-2-(2-bromo-5-chlorophenyl)acetic acid)

• Product Name: 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid
• CAS No: 1270310-52-5
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 6042508
• PubChem ID: 65816410
• Update Time: 2025-11-05

2-amino-2-(2-bromo-5-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid
• Benzeneacetic acid, α-amino-2-bromo-5-chloro-
• EN300-1915333
• AKOS015157771
• 1270310-52-5

• Inchi： 1S/C8H7BrClNO2/c9-6-2-1-4(10)3-5(6)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： HPPVHSDYOWRCSS-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=CC=1Br)(N)C(=O)O

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.769±0.06 g/cm3(Predicted)
• Boiling Point: 370.0±42.0 °C(Predicted)
• pka: 1.52±0.10(Predicted)

Additional information on 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid

Recent Advances in the Study of 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid (CAS: 1270310-52-5)

The compound 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid (CAS: 1270310-52-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated phenylacetic acid structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that introducing specific functional groups to the core structure could significantly improve its binding affinity to target proteins, such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory processes. The study also highlighted the compound's potential as a lead candidate for developing novel non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial efficacy of 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Another noteworthy development is the application of computational chemistry and molecular docking studies to predict the interactions of 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid with various biological targets. These in silico approaches have provided valuable insights into the compound's binding modes and have guided the design of more potent derivatives. For instance, a recent study utilized density functional theory (DFT) calculations to optimize the compound's electronic properties, leading to improved stability and bioavailability.

Despite these advancements, challenges remain in the clinical translation of 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's versatile pharmacological profile and the growing body of research supporting its therapeutic potential make it a promising candidate for future drug development efforts.

In conclusion, 2-amino-2-(2-bromo-5-chlorophenyl)acetic acid (CAS: 1270310-52-5) represents a compelling area of research in chemical biology and pharmaceutical sciences. Ongoing studies continue to uncover its multifaceted applications, from anti-inflammatory and antimicrobial agents to potential treatments for other diseases. As research progresses, this compound may pave the way for the development of innovative therapeutics with improved efficacy and safety profiles.